Cas no 61497-31-2 (Benzenamine, 4-[(dichloromethyl)sulfonyl]-2,6-dinitro-)

Benzenamine, 4-[(dichloromethyl)sulfonyl]-2,6-dinitro- structure
61497-31-2 structure
Product Name:Benzenamine, 4-[(dichloromethyl)sulfonyl]-2,6-dinitro-
CAS No:61497-31-2
MF:C7H5Cl2N3O6S
MW:330.102098226547
CID:477140
PubChem ID:71395248
Update Time:2025-04-19

Benzenamine, 4-[(dichloromethyl)sulfonyl]-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(dichloromethyl)sulfonyl]-2,6-dinitro-
    • 4-(dichloromethylsulfonyl)-2,6-dinitroaniline
    • 4-(Dichloromethanesulfonyl)-2,6-dinitroaniline
    • DTXSID60816881
    • 61497-31-2
    • Inchi: 1S/C7H5Cl2N3O6S/c8-7(9)19(17,18)3-1-4(11(13)14)6(10)5(2-3)12(15)16/h1-2,7H,10H2
    • InChI Key: MVBVHYLTJZTRNK-UHFFFAOYSA-N
    • SMILES: ClC(S(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])(=O)=O)Cl

Computed Properties

  • Exact Mass: 328.92775
  • Monoisotopic Mass: 328.9276114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 146.44
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